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Compound of Interest

Compound Name: Myristic acid-d3

Cat. No.: B1602346

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical state and solubility of
Myristic acid-d3 (tetradecanoic-14,14,14-d3 acid). As a deuterated analog of myristic acid, it
serves as a valuable tool in metabolic research, pharmacokinetic studies, and as an internal
standard for mass spectrometry-based quantification of myristic acid.

Note on Data: Specific experimental data for the physical and chemical properties of Myristic
acid-d3 is not readily available in the public domain. However, the substitution of three
hydrogen atoms with deuterium at the terminal methyl group is expected to have a negligible
impact on the bulk physical properties such as melting point, boiling point, and solubility.
Therefore, the data presented in this guide is that of unlabeled myristic acid, which serves as a
very close and reliable approximation for Myristic acid-d3.

Physical Properties

Myristic acid-d3 is anticipated to be a white, crystalline solid at room temperature, similar to its
non-deuterated counterpart.[1] It possesses a faint, waxy, or oily odor.[2][3]

Table 1: Physical Properties of Myristic Acid
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Property Value Reference
Molecular Formula C14H25D302 N/A
Molecular Weight 231.4 g/mol N/A

Melting Point 52-54 °C [2][4]
Boiling Point 250 °C at 100 mmHg [2]

Density 0.862 g/cm?3 at 60 °C N/A

pKa ~4.9 N/A

Solubility Profile

The solubility of Myristic acid-d3 is dictated by its long hydrophobic carbon chain and the

polar carboxylic acid head group. It is practically insoluble in water but demonstrates good

solubility in a range of organic solvents.[5][6]

Table 2: Solubility of Myristic Acid

Solvent Solubility Reference
Water <0.1 g/100 mL at 18 °C [2]

Ethanol Soluble [2][5]
Dimethylformamide (DMF) ~15 mg/mL [7]
Dimethyl sulfoxide (DMSO) ~12 mg/mL [7]
Chloroform Soluble [2][5]

Ether Soluble [2][5]

Experimental Protocols

The following outlines a general methodology for determining the solubility of a compound like

Myristic acid-d3.
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Protocol: Determination of Solubility by the Shake-Flask Method

e Preparation of Saturated Solution: An excess amount of Myristic acid-d3 is added to a
known volume of the solvent of interest in a sealed container (e.g., a screw-cap vial).

» Equilibration: The mixture is agitated at a constant temperature for a prolonged period (e.g.,
24-48 hours) to ensure equilibrium is reached and the solution is saturated. A shaker or
rotator is typically used for this purpose.

» Phase Separation: The undissolved solid is separated from the saturated solution by
centrifugation or filtration. Care must be taken to avoid any temperature changes during this
step that could alter the solubility.

o Quantification: The concentration of Myristic acid-d3 in the clear, saturated solution is
determined using a suitable analytical technique, such as gas chromatography-mass
spectrometry (GC-MS) or liquid chromatography-mass spectrometry (LC-MS), often using a
calibration curve prepared with known concentrations of the compound.

o Calculation: The solubility is then expressed in terms of mass per unit volume (e.g., mg/mL)
or molarity.

Visualization of Solubility

The following diagram illustrates the general solubility characteristics of Myristic acid-d3 in
different classes of solvents.
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Solubility Profile of Myristic Acid-d3
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Caption: Solubility of Myristic Acid-d3 in different solvent classes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1602346#physical-state-and-solubility-of-myristic-
acid-d3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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